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Compound of Interest

Compound Name: Thulium oxide

Cat. No.: B083069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of thulium oxide
(Tm₂O₃) as a heterogeneous catalyst in organic synthesis. Thulium oxide has emerged as a

stable, reusable, and efficient catalyst for various organic transformations, offering advantages

such as high yields, mild reaction conditions, and simple workup procedures. Its catalytic

activity is attributed to the presence of both Lewis acid and basic sites on its surface.

Synthesis of 2-Amino-4H-Pyran Derivatives via a One-
Pot Three-Component Reaction
Introduction:

4H-pyran derivatives are a class of heterocyclic compounds that exhibit a wide range of

biological activities, making them important scaffolds in medicinal chemistry and drug

discovery. The synthesis of these molecules often involves multi-component reactions (MCRs),

which are highly efficient processes that combine three or more reactants in a single step.

Thulium oxide nanoparticles have been demonstrated to be an effective catalyst for the one-

pot synthesis of 2-amino-4H-pyran derivatives from an aldehyde, malononitrile, and a β-

dicarbonyl compound.
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The following table summarizes the catalytic performance of thulium oxide nanoparticles in

the synthesis of various 2-amino-4H-pyran derivatives.

Entry Aldehyde
β-Dicarbonyl
Compound

Time (min) Yield (%)

1 Benzaldehyde
Ethyl

acetoacetate
30 95

2

4-

Chlorobenzaldeh

yde

Ethyl

acetoacetate
35 92

3

4-

Methylbenzaldeh

yde

Ethyl

acetoacetate
40 90

4

4-

Methoxybenzald

ehyde

Ethyl

acetoacetate
45 88

5

2-

Nitrobenzaldehy

de

Ethyl

acetoacetate
50 85

6 Benzaldehyde Acetylacetone 30 94

7

4-

Chlorobenzaldeh

yde

Acetylacetone 35 91

8

4-

Methylbenzaldeh

yde

Acetylacetone 40 89

9

4-

Methoxybenzald

ehyde

Acetylacetone 45 87

10

2-

Nitrobenzaldehy

de

Acetylacetone 50 84
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Catalyst Reusability:

The reusability of the thulium oxide nanoparticle catalyst was investigated for the synthesis of

2-amino-4-(4-chlorophenyl)-6-methyl-4H-pyran-3,5-dicarbonitrile. The catalyst was recovered

by filtration, washed with ethanol, and dried before being used in subsequent runs.

Cycle Yield (%)

1 92

2 91

3 90

4 88

5 87

Experimental Protocols
Protocol 1: Synthesis of Thulium Oxide Nanoparticles
Materials:

Thulium(III) nitrate pentahydrate (Tm(NO₃)₃·5H₂O)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

Dissolve 1.0 g of thulium(III) nitrate pentahydrate in 50 mL of deionized water with vigorous

stirring.

Slowly add a 1.0 M solution of sodium hydroxide dropwise to the thulium nitrate solution until

the pH reaches 10.
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A white precipitate of thulium hydroxide will form. Continue stirring the mixture for 2 hours at

room temperature.

Collect the precipitate by centrifugation or filtration and wash it thoroughly with deionized

water and then with ethanol to remove any unreacted precursors.

Dry the resulting thulium hydroxide powder in an oven at 80 °C for 12 hours.

Calcination: Place the dried thulium hydroxide powder in a furnace and heat it to 600 °C for 4

hours to obtain thulium oxide nanoparticles.

Protocol 2: General Procedure for the Synthesis of 2-
Amino-4H-Pyran Derivatives
Materials:

Aldehyde (1 mmol)

Malononitrile (1 mmol)

β-Dicarbonyl compound (ethyl acetoacetate or acetylacetone) (1 mmol)

Thulium oxide nanoparticles (10 mol%)

Ethanol (5 mL)

Procedure:

In a round-bottom flask, combine the aldehyde (1 mmol), malononitrile (1 mmol), β-

dicarbonyl compound (1 mmol), and thulium oxide nanoparticles (10 mol%).

Add 5 mL of ethanol to the flask.

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b083069?utm_src=pdf-body
https://www.benchchem.com/product/b083069?utm_src=pdf-body
https://www.benchchem.com/product/b083069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion of the reaction, add hot ethanol to the reaction mixture and filter to

separate the catalyst.

The filtrate is then cooled to room temperature, and the solid product is collected by filtration.

Recrystallize the crude product from ethanol to obtain the pure 2-amino-4H-pyran derivative.
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Caption: Experimental workflow for the synthesis of thulium oxide nanoparticles and their

application in the one-pot synthesis of 4H-pyran derivatives.
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Caption: Proposed reaction pathway for the thulium oxide-catalyzed synthesis of 4H-pyran

derivatives.

To cite this document: BenchChem. [Application Notes and Protocols: Thulium Oxide as a
Catalyst in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b083069?utm_src=pdf-body-img
https://www.benchchem.com/product/b083069?utm_src=pdf-body
https://www.benchchem.com/product/b083069#thulium-oxide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/product/b083069#thulium-oxide-as-a-catalyst-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b083069#thulium-oxide-as-a-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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